(2-Chlorobenzyl)[2-nitro-5-(trifluoromethyl)phenyl]dioxo-lambda~6~-sulfane

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfonyl]-1-nitro-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H9ClF3NO4S/c15-11-4-2-1-3-9(11)8-24(22,23)13-7-10(14(16,17)18)5-6-12(13)19(20)21/h1-7H,8H2
• InChI Key: AYWNDTBQUDVDDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)C2=C(C=CC(=C2)C(F)(F)F)[N+](=O)[O-])Cl
• Molecular Formula: C14H9ClF3NO4S
• Molecular Weight: 379.7 g/mol

Description

2-Chlorobenzyl)[2-nitro-5-(trifluoromethyl)phenyl]dioxo-lambda~6~-sulfane is a chemical compound that has been studied for its potential applications in the laboratory and other scientific research. It is a type of organosulfur compound, which are compounds that contain sulfur and carbon, and it has been studied for its potential applications in the fields of organic chemistry, biochemistry, and pharmaceuticals.

Scientific Research Applications

Desulfurative Chlorination

• Desulfurative Chlorination of Alkyl Phenyl Sulfides: This study reports the chlorination of secondary and tertiary alkyl phenyl sulfides to afford β-chloro carbonyl and nitro compounds, providing a method for synthesizing enantioenriched chlorides with high stereospecificity. This process implies the intermediate formation of a dichloro-λ4-sulfurane, suggesting potential applications in stereospecific synthesis techniques (Canestrari et al., 2017).

Sulfhydryl Groups Research

• Tissue Sulfhydryl Groups: The study involves a water-soluble aromatic disulfide for determining sulfhydryl groups, providing insights into the role of sulfhydryl groups in biological materials and their potential for medical and biochemical research (Ellman, 1959).

Polyimides with Sulfur-Containing Aromatic Units

• Transparent Aromatic Polyimides: The research on polyimides synthesized from thiophenyl-substituted benzidines, including sulfur-containing aromatic units, shows applications in creating materials with high refractive indices and small birefringence, indicating their utility in optical and electronic materials (Tapaswi et al., 2015).

Sulfanyl-, Sulfinyl-, and Sulfonyl-Substituted Compounds

• Chemiluminescence from Sulfanyl-Substituted Compounds: A study on the singlet oxygenation of dihydrothiophenes leading to sulfanyl-substituted dioxetanes and their further oxidation to sulfinyl and sulfonyl derivatives, demonstrates potential applications in chemiluminescence and the study of oxidation mechanisms (Watanabe et al., 2010).

Hydrolysis of Aryl(fluoro)(phenyl)-λ6-sulfanenitriles

• Kinetic Investigation on Hydrolysis: The kinetic study of aryl(fluoro)(phenyl)-λ6-sulfanenitriles in various solvents provides insights into reaction mechanisms involving sulfanenitriles, which could be relevant for chemical synthesis processes and the understanding of reaction kinetics (Dong et al., 2001).